(R)-γ-Valerolactone
(R)-γ-Valerolactone
(R)-γ-Valerolactone ((R)-GVL) is an isomer of GVL, a prodrug to γ-hydroxyvaleric acid (GHV). GHV is approximately half as potent as γ-hydroxybutyric acid but has similar effects. GVL also has potential for use as a biofuel.
Brand Name:
Vulcanchem
CAS No.:
58917-25-2
VCID:
VC0162845
InChI:
InChI=1S/C5H8O2/c1-4-2-3-5(6)7-4/h4H,2-3H2,1H3/t4-/m1/s1
SMILES:
CC1CCC(=O)O1
Molecular Formula:
C5H8O2
Molecular Weight:
100.12 g/mol
(R)-γ-Valerolactone
CAS No.: 58917-25-2
Reference Standards
VCID: VC0162845
Molecular Formula: C5H8O2
Molecular Weight: 100.12 g/mol
| CAS No. | 58917-25-2 |
|---|---|
| Product Name | (R)-γ-Valerolactone |
| Molecular Formula | C5H8O2 |
| Molecular Weight | 100.12 g/mol |
| IUPAC Name | (5R)-5-methyloxolan-2-one |
| Standard InChI | InChI=1S/C5H8O2/c1-4-2-3-5(6)7-4/h4H,2-3H2,1H3/t4-/m1/s1 |
| Standard InChIKey | GAEKPEKOJKCEMS-SCSAIBSYSA-N |
| Isomeric SMILES | C[C@@H]1CCC(=O)O1 |
| SMILES | CC1CCC(=O)O1 |
| Canonical SMILES | CC1CCC(=O)O1 |
| Description | (R)-γ-Valerolactone ((R)-GVL) is an isomer of GVL, a prodrug to γ-hydroxyvaleric acid (GHV). GHV is approximately half as potent as γ-hydroxybutyric acid but has similar effects. GVL also has potential for use as a biofuel. |
| Synonyms | (R)-GVL; (+)-γ-Valerolactone |
| Reference | 1.Justice, U.S.D.o. GHB Analogs. 2002-L0424-003, (2002). |
| PubChem Compound | 642783 |
| Last Modified | Nov 11 2021 |
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